5S,8R-DiHODE
Overview
Description
5(S),8(R)-DiHODE is a dihydroxy monocarboxylic acid that is the (5S,8R)-dihydroxy derivative of linoleic acid. It is an octadecanoid and a dihydroxy monocarboxylic acid. It derives from a linoleic acid. It is a conjugate acid of a 5(S),8(R)-DiHODE(1-).
Scientific Research Applications
Gene Deletion of 7,8-Linoleate Diol Synthase of the Rice Blast Fungus : This paper discusses the role of LDS in the rice blast fungus Magnaporthe oryzae. It found that this fungus can oxidize linoleic acid to produce various dihydroxylinoleic acids, including 5S,8R-DiHODE. The study also explored the pathogenicity and metabolic capabilities of genetically modified strains of this fungus (Jernerén et al., 2009).
Steric Analysis of Dihydroxyoctadecadienoic Acids : This research provides insight into the stereospecific production of 5S,8R-DiHODE by Aspergillus species. The study highlights the precise biochemical pathways and stereoselectivity involved in the formation of this compound from linoleic acid (Garscha & Oliw, 2007).
Reaction Mechanism of Linoleate Diol Synthase in Aspergillus Clavatus : This paper delves into the enzymatic mechanisms of Aspergillus clavatus, specifically how it produces 5S,8R-DiHODE. It outlines the process of hydrogen abstraction and dioxygenation involved in the biosynthesis of this compound (Jernerén et al., 2010).
Linoleate Diol Synthases in Fungal Dioxygenase-Cytochrome P450 Systems : This research discusses the role of linoleate diol synthases in fungi, highlighting the process of oxidizing linoleic acid to 8R-hydroperoxylinoleic acid and subsequently to 5S,8R-DiHODE. It also explores the structural aspects of these enzymes (Hoffmann & Oliw, 2013).
Identification of Dioxygenases Required for Aspergillus Development : This paper identifies and characterizes enzymes in Aspergillus species responsible for producing 5S,8R-DiHODE. It highlights the significance of these compounds in the fungal life cycle and development (Garscha et al., 2007).
properties
Product Name |
5S,8R-DiHODE |
|---|---|
Molecular Formula |
C18H32O4 |
Molecular Weight |
312.4 g/mol |
IUPAC Name |
(5S,8R,9Z,12Z)-5,8-dihydroxyoctadeca-9,12-dienoic acid |
InChI |
InChI=1S/C18H32O4/c1-2-3-4-5-6-7-8-9-11-16(19)14-15-17(20)12-10-13-18(21)22/h6-7,9,11,16-17,19-20H,2-5,8,10,12-15H2,1H3,(H,21,22)/b7-6-,11-9-/t16-,17-/m0/s1 |
InChI Key |
CVXOCQUHJDKXHR-JFKQHRMJSA-N |
Isomeric SMILES |
CCCCC/C=C\C/C=C\[C@@H](CC[C@H](CCCC(=O)O)O)O |
SMILES |
CCCCCC=CCC=CC(CCC(CCCC(=O)O)O)O |
Canonical SMILES |
CCCCCC=CCC=CC(CCC(CCCC(=O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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